benzyl 2-[(4-chlorophenyl)carbonyl]-N-phenylhydrazinecarbimidothioate

• Molecular Formula: C21H18ClN3OS
• Molecular Weight: 395.9 g/mol
• IUPAC Name: benzyl N-[(4-chlorobenzoyl)amino]-N'-phenylcarbamimidothioate
• InChI: InChI=1S/C21H18ClN3OS/c22-18-13-11-17(12-14-18)20(26)24-25-21(23-19-9-5-2-6-10-19)27-15-16-7-3-1-4-8-16/h1-14H,15H2,(H,23,25)(H,24,26)
• InChI Key: ZQOMVFLWNUOWKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC(=NC2=CC=CC=C2)NNC(=O)C3=CC=C(C=C3)Cl

Description

Benzyl 2-[(4-chlorophenyl)carbonyl]-N-phenylhydrazinecarbimidothioate is a complex organic compound with potential applications in various fields of scientific research. This compound features a benzyl group, a chlorophenyl group, and a phenylhydrazinecarbimidothioate moiety, making it a unique molecule with interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzyl 2-[(4-chlorophenyl)carbonyl]-N-phenylhydrazinecarbimidothioate typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of benzyl chloride with 4-chlorobenzoyl chloride in the presence of a base to form the benzyl 4-chlorobenzoyl intermediate. This intermediate is then reacted with N-phenylhydrazinecarbimidothioate under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and precise control of reaction conditions ensures high yield and purity of the final product. The process may also involve purification steps such as recrystallization or chromatography to obtain the desired compound.

Chemical Reactions Analysis

Types of Reactions

Benzyl 2-[(4-chlorophenyl)carbonyl]-N-phenylhydrazinecarbimidothioate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzyl and chlorophenyl positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Benzyl 2-[(4-chlorophenyl)carbonyl]-N-phenylhydrazinecarbimidothioate has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of benzyl 2-[(4-chlorophenyl)carbonyl]-N-phenylhydrazinecarbimidothioate involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or interact with cellular receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Benzyl 4-chlorophenylcarbamate
• N-benzyl-2-({[(4-chlorophenyl)amino]carbonyl}amino)benzamide

Uniqueness

Benzyl 2-[(4-chlorophenyl)carbonyl]-N-phenylhydrazinecarbimidothioate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties